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Compound of Interest

Compound Name: 3-Fluorophenyl acetate

Cat. No.: B1295240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of a fluorine atom into a phenyl acetate scaffold can significantly influence its

physicochemical and biological properties. This guide provides a comparative overview of 2-

fluorophenyl acetate, 3-fluorophenyl acetate, and 4-fluorophenyl acetate, offering a valuable

resource for researchers in medicinal chemistry and materials science. These compounds are

often utilized as intermediates in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.[1][2] Understanding the distinct properties of each isomer

is crucial for their effective application.

Physicochemical Properties
The position of the fluorine atom on the phenyl ring subtly alters the physical properties of

these isomers. A summary of their key physicochemical data is presented below.
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Property
2-Fluorophenyl
acetate

3-Fluorophenyl
acetate

4-Fluorophenyl
acetate

CAS Number 29650-44-0[3] 701-83-7[4] 405-51-6[5]

Molecular Formula C₈H₇FO₂[3] C₈H₇FO₂[4] C₈H₇FO₂[5]

Molecular Weight 154.14 g/mol [3] 154.14 g/mol [4] 154.14 g/mol [5]

Appearance -

Colorless to almost

colorless clear

liquid[1]

Colorless to almost

colorless clear

liquid[2]

Melting Point - - 0°C[6]

Boiling Point - 77-78 °C/13 mmHg[4] 197 °C (lit.)[7][8]

Density -
1.147 g/mL at 25 °C

(lit.)[4]

1.178 g/mL at 25 °C

(lit.)[7][8]

Refractive Index - n20/D 1.4800 (lit.)[4] n20/D 1.48 (lit.)[8]

Data for 2-Fluorophenyl acetate is limited in readily available literature.

Biological and Chemical Significance
Fluorophenyl acetates are valuable precursors in organic synthesis. The fluorine substituent

enhances the reactivity and selectivity in chemical reactions, making them important

intermediates for complex organic molecules.[1]

2-Fluorophenyl acetate: Derivatives of 2-fluorophenyl acetic acid have been synthesized and

evaluated for their potential as anticancer agents.[9]

3-Fluorophenyl acetate: This isomer is a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals, contributing to the development of drugs with improved

efficacy and reduced side effects.[1] It is also used in the formulation of pesticides and

herbicides.[1]

4-Fluorophenyl acetate: It serves as a crucial intermediate in the development of analgesics

and anti-inflammatory drugs.[2] The presence of the fluorine atom in its derivatives can lead
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to improved metabolic stability and bioactivity.[2] It also finds applications in material science

for creating specialty polymers and resins with enhanced thermal stability and chemical

resistance.[2]

Experimental Protocols
The following are generalized experimental protocols for determining the key physicochemical

properties of the fluorophenyl acetate isomers.

1. Melting Point Determination (for solids)

This method is applicable to solid organic compounds to determine the temperature range over

which they transition from a solid to a liquid.

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated slowly, and the temperature is monitored.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.

2. Boiling Point Determination

This method is used to determine the temperature at which a liquid's vapor pressure equals the

surrounding atmospheric pressure.

Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath

(e.g., oil bath or heating block).

Procedure:

A small amount of the liquid is placed in the test tube.
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The capillary tube is inverted and placed inside the test tube with its open end submerged

in the liquid.

The test tube is attached to a thermometer and heated in the heating bath.

As the liquid is heated, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

3. Solubility Determination

This protocol helps in understanding the solubility of a compound in various solvents, providing

insights into its polarity.

Apparatus: Test tubes, spatula, vortex mixer (optional).

Solvents: Water, ethanol, hexane, and other relevant organic solvents.

Procedure:

A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is placed in a test

tube.

A small volume of the solvent (e.g., 0.75 mL) is added in portions.

The test tube is shaken vigorously after each addition.

The compound is classified as soluble if it completely dissolves. If it does not dissolve, it is

classified as insoluble. The polarity of the compound can be inferred based on the

principle of "like dissolves like".[10]

Visualizing Experimental Workflow
The following diagram illustrates a general workflow for the characterization of the

physicochemical properties of the fluorophenyl acetate isomers.
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Experimental Workflow for Physicochemical Characterization
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Caption: A flowchart of the experimental process for determining and comparing the key

physicochemical properties of fluorophenyl acetate isomers.

This guide provides a foundational comparison of 2-, 3-, and 4-fluorophenyl acetate. Further

experimental investigation is encouraged to fully elucidate the properties and potential

applications of these versatile compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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